{2-[3,5-Dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-ethyl}-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[2-[3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethyl]carbamate
• InChI: InChI=1S/C18H32BN3O4/c1-12-14(19-25-17(6,7)18(8,9)26-19)13(2)22(21-12)11-10-20-15(23)24-16(3,4)5/h10-11H2,1-9H3,(H,20,23)
• InChI Key: DICQHDITAYRWJJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(N(N=C2C)CCNC(=O)OC(C)(C)C)C
• Molecular Formula: C18H32BN3O4
• Molecular Weight: 365.3 g/mol

Description

The compound {2-[3,5-Dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-ethyl}-carbamic acid tert-butyl ester is a boronate-containing intermediate, structurally characterized by:

• A 3,5-dimethylpyrazole core substituted with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group at position 4.
• An ethyl linker connecting the pyrazole to a tert-butyl carbamate moiety.

Comparison with Similar Compounds

Structural Similarities and Differences

Key analogs and their distinguishing features:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Reference
Target Compound	3,5-Dimethylpyrazole	Ethyl-linked tert-butyl carbamate	C₁₈H₂₉BN₃O₄*	378.3 (calculated)	N/A
4-(4,4,5,5-Tetramethyl-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylic acid tert-butyl ester ()	Pyrazole	Direct tert-butyl carbamate	C₁₄H₂₃BN₂O₄	294.16
tert-Butyl N-methyl-N-[5-(dioxaborolan-2-yl)pyridin-2-yl]carbamate ()	Pyridine	Methyl-substituted carbamate	C₁₇H₂₇BN₂O₄	334.2
[2-Methyl-4-(dioxaborolan-2-yl)-benzyl]-carbamic acid tert-butyl ester ()	Benzene	Benzyl-linked carbamate	C₁₉H₂₈BNO₄	361.2

*Calculated based on structural components.

Key Observations :

• Core Heterocycle: The target compound’s pyrazole core (vs. pyridine in or benzene in ) introduces distinct electronic and steric properties.
• Linker : The ethyl linker in the target compound may confer greater conformational flexibility compared to direct carbamate attachments () or benzyl linkers (), influencing reactivity in cross-coupling reactions .
• Boronate Group : All analogs share the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group, critical for Suzuki-Miyaura coupling. Stability to hydrolysis and coupling efficiency depend on substituent effects .

Physicochemical Properties

Property	Target Compound	Compound	Compound
Melting Point	Not reported	82–89°C	Not reported
Solubility	Likely soluble in DCM, THF, dioxane*	Soluble in organic solvents (e.g., DCM, ethyl acetate)	Similar to
Stability	Boronate esters are hydrolytically sensitive; tert-butyl carbamate enhances stability under basic conditions	Stable at room temperature when stored anhydrous	Hydrolysis-prone in acidic media

*Inferred from structural analogs.

Reactivity in Cross-Coupling Reactions

• Suzuki-Miyaura Coupling : The boronate group enables palladium-catalyzed cross-coupling with aryl/heteroaryl halides. Pyrazole-based boronates (like the target compound) may exhibit faster coupling kinetics due to electron-deficient heterocycles compared to benzene analogs .
• This contrasts with electron-rich benzene derivatives (), which require stronger bases or elevated temperatures .

Preparation Methods

Synthesis of 4-Bromo-3,5-Dimethyl-1H-Pyrazole

The pyrazole core is synthesized via cyclization of acetylacetone (2,4-pentanedione) with hydrazine hydrate under acidic conditions. Subsequent bromination at the 4-position is achieved using bromine in acetic acid, yielding 4-bromo-3,5-dimethyl-1H-pyrazole .

Reaction Conditions

• Cyclization : Acetylacetone (10 mmol), hydrazine hydrate (12 mmol), and HCl (1 M) in ethanol at reflux for 6 hours.

• Bromination : 4-bromo-3,5-dimethyl-1H-pyrazole (85% yield) via electrophilic substitution with Br₂ (1.2 eq) in glacial acetic acid at 0–5°C.

Key Considerations

• Regioselective bromination at the 4-position is favored due to the electron-donating methyl groups at 3 and 5, directing electrophilic attack .

• Purification via silica gel chromatography (ethyl acetate/petroleum ether, 1:6) ensures >95% purity .

Miyaura Borylation for Pinacol Boronate Installation

The 4-bromo intermediate undergoes palladium-catalyzed borylation with bis(pinacolato)diboron to introduce the boronate ester group. Adapted from CN110698506A , this step employs a [1,1'-bis(diphenylphosphino)ferrocene]palladium(II) dichloride ([Pd(dppf)Cl₂]) catalyst.

Optimized Protocol

• Reactants : 4-Bromo-3,5-dimethyl-1H-pyrazole (1 eq), bis(pinacolato)diboron (1.2 eq), [Pd(dppf)Cl₂] (0.01 eq), potassium acetate (2 eq).

• Solvent : Dioxane/water (4:1) at 90°C for 16 hours under nitrogen.

• Yield : 82–85% after column chromatography (petroleum ether/ethyl acetate) .

Mechanistic Insights

• Oxidative addition of Pd(0) to the aryl bromide forms a Pd(II) intermediate.

• Transmetallation with diboron reagent and reductive elimination yield the boronate ester .

Alkylation with Boc-Protected Ethylamine

The pyrazole nitrogen is alkylated with tert-butyl (2-chloroethyl)carbamate using cesium carbonate as a base, following conditions from ChemicalBook . Microwave irradiation enhances reaction efficiency.

Procedure

• Reactants : 4-(Pinacolboronate)-3,5-dimethyl-1H-pyrazole (1 eq), tert-butyl (2-chloroethyl)carbamate (1.2 eq), Cs₂CO₃ (1.5 eq).

• Solvent : DMF at 160°C under microwave for 30 minutes.

• Yield : 91–96% after purification (hexanes/ethyl acetate gradient) .

Regioselectivity

• The reaction favors alkylation at the pyrazole’s 1-position due to steric and electronic effects from the 3,5-dimethyl groups .

Analytical Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃) : δ 1.33 (s, 12H, pinacol B–O–C), 1.65 (s, 9H, Boc C(CH₃)₃), 3.38–3.31 (m, 2H, –CH₂–NH), 5.42 (s, 2H, –O–CH₂–), 7.61 (d, 1H, pyrazole H), 8.39 (s, 1H, pyrazole H) .

• ¹³C NMR : Peaks at 84.2 ppm (Boc quaternary carbon) and 152.1 ppm (boronate B–O–C) confirm structural integrity.

High-Performance Liquid Chromatography (HPLC)

• Retention time: 1.8 minutes (C18 column, acetonitrile/water).

• Purity: >99% by UV detection at 254 nm .

Comparative Analysis of Synthetic Routes

Step	Conditions	Yield	Catalyst
Bromination	Br₂, CH₃COOH, 0°C	85%	–
Miyaura Borylation	[Pd(dppf)Cl₂], dioxane/H₂O, 90°C	83%	Pd(dppf)Cl₂
Alkylation	Cs₂CO₃, DMF, microwave, 160°C	94%	–

• Key Advantages : Microwave-assisted alkylation reduces reaction time from 8 hours to 30 minutes .

• Limitations : Pd catalyst cost and Boc group sensitivity to strong acids necessitate careful handling .

Q & A

Q. What are the common synthetic routes for this compound, and what experimental conditions are critical for success?

The compound is typically synthesized via Suzuki-Miyaura cross-coupling reactions , leveraging its boronic ester moiety. A representative method involves:

• Reacting a brominated pyrazole precursor with a tert-butyl carbamate-protected amine intermediate under palladium catalysis (e.g., Pd(PPh₃)₄) .
• Key conditions: Anhydrous solvents (e.g., 1,4-dioxane), inert atmosphere, and a base such as potassium phosphate to facilitate transmetalation .
• Critical step: Protecting the amine group with a tert-butyl carbamate (Boc) to prevent undesired side reactions during coupling .

Q. Which characterization techniques are most effective for confirming the structure and purity of this compound?

• X-ray crystallography : Resolve stereochemistry and confirm boron coordination using programs like SHELXL .
• LCMS/HPLC : Validate molecular weight (e.g., m/z 757 [M+H]+ observed in similar tert-butyl boronic esters) and purity (>95% by HPLC retention time analysis) .
• NMR spectroscopy : Key signals include tert-butyl protons (~1.3 ppm) and pyrazole/boronic ester peaks in aromatic regions .

Q. How should this compound be stored to maintain stability during research use?

• Store at 0–6°C under inert gas (argon/nitrogen) to prevent hydrolysis of the boronic ester .
• Avoid prolonged exposure to moisture or acidic conditions, which can cleave the Boc protecting group .

Advanced Research Questions

Q. What mechanistic insights explain variability in Suzuki coupling efficiency with this compound?

• The boronic ester’s steric hindrance (from 3,5-dimethylpyrazole and tert-butyl groups) can slow transmetalation. Optimization strategies include:

• Using bulky palladium ligands (e.g., SPhos) to enhance catalytic activity .
• Increasing reaction temperature (e.g., 110°C in microwave-assisted synthesis) to overcome kinetic barriers .
  • Computational modeling (DFT) predicts electron-deficient aryl halides as optimal coupling partners .

Q. How can computational methods improve the design of derivatives or reaction pathways?

• Reaction path search algorithms (e.g., via quantum chemical calculations) identify low-energy intermediates for derivatization, such as substituting the pyrazole core with electron-withdrawing groups .
• Machine learning models trained on boronic ester reactivity datasets can predict optimal solvent/base combinations for new cross-couplings .

Q. How can researchers troubleshoot low yields in multi-step syntheses involving this compound?

• Common pitfalls :

• Boc deprotection under basic conditions: Use mild bases (e.g., NaHCO₃) and monitor pH .
• Boronic ester hydrolysis: Ensure anhydrous conditions and minimize aqueous workup steps .
  • Diagnostic tools :
• In situ IR spectroscopy to track boronic ester integrity.
• TLC/MS monitoring to identify intermediate degradation .

Q. What strategies enable regioselective functionalization of the pyrazole ring in this compound?

• Directed ortho-metalation : Use the Boc-protected amine as a directing group for lithiation and subsequent electrophilic quenching .
• Photoredox catalysis : Visible-light-mediated decarboxylative coupling to introduce γ-amino boronic esters without disturbing the boronate .